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Get Quote

NADPH tetrasodium salt is the reduced form of nicotinamide adenine dinucleotide phosphate. Its primary

biochemical role is to act as a universal electron donor in reactions catalyzed by dehydrogenase and

reductase enzymes [1] [2] [3]. By donating electrons, it drives a wide array of essential cellular processes.

The table below summarizes its key functions:

Function

Biological Role & Significance

Reductive
Biosynthesis

Antioxidant

Defense

Cellular Redox
Balance

Ferroptosis
Inhibition

Serves as a crucial cofactor in the synthesis of nucleotides, proteins, and fatty
acids, which are essential for biomass formation and cell replication [4] [5].

Essential for neutralizing reactive oxygen species (ROS). It is used by glutathione
reductase (GR) to regenerate reduced glutathione (GSH), a major cellular
antioxidant [4] [5] [6].

The NADPH/NADP+ ratio is a key indicator of the cellular redox state and
reductive capacity. This ratio is regulated by a network of enzymes and signaling
pathways [6] [7].

Acts as an endogenous inhibitor of ferroptosis, a form of regulated cell death
intimately linked to metabolism and redox biology [4] [8].

The following diagram illustrates the central role of NADPH in key cellular redox pathways:
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NADPH as an electron donor in key cellular defense pathways [6].

Key Research Applications

NADPH tetrasodium salt is indispensable in laboratory research, enabling studies across various fields.

Application Area Specific Use-Cases & Research Context
Enzyme Reaction Used as a reagent for in vitro studies of enzyme reactions, including those
Studies involving cytochrome P450 enzymes [4] [1].

Cancer Metabolism  Essential for research into cancer cell metabolism. Cancer cells reprogram
& Therapeutics NADPH metabolism to support their high antioxidant demand and biosynthetic
needs, making them vulnerable to oxidative stress, a key therapeutic insight [4].

Redox Biology & Used to study the role of glutathione and other systems in maintaining cellular
Oxidative Stress health and responding to oxidative damage [4] [6].
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Application Area Specific Use-Cases & Research Context

Metabolic Stability Employed in microsomal assays, a key tool in drug development, to evaluate the
Assays metabolic stability of potential drug candidates [1].

Experimental Data and Protocols

For laboratory work, specific quantitative data and established protocols are crucial for experimental success.

Quantitative Data for Laboratory Use

The following table consolidates key physical and handling information from commercial and research

sources:
Parameter Specification | Value
Molecular Weight 833.35 g/mol [8]

Solubility in Water 50 mg/mL [1] [2] or 35-100 mg/mL (with sonication recommended) [8] [5]
Purity >90% (HPLC), 293% (enzymatic) [1] [2]

Appearance Yellow solid [1] [8] [2]

Storage Conditions -20°C, desiccated (hygroscopic) [1] [2]

Solution Stability Reconstituted stock solutions are stable for up to 2 months at -20°C [1] [2]

Spectrophotometric Assay for NADPH Measurement

Spectrophotometry is a fundamental method for quantifying NADPH and related molecules in biological
samples like blood and tissues [6]. The reduced form (NADPH) absorbs light at 340 nm, allowing for direct

measurement.
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A generalized workflow for measuring NADPH concentration is as follows:

(1. Sample Preparation)

Acid Extraction
(Stabilizes NADPH)

4
(Neutralize Extraca

Y
(2. Spectrophotometric Measuremena

(Read blank at 340nm)

y
[Add specific dehydrogenasﬂ

enzyme and substrate

l

(Read final absorbance at 340nm)

G. CalculatiorD

Use extinction coefficient
(e=6220 M~'cm™) to calculate concentration
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Generalized workflow for spectrophotometric NADPH measurement [6].

Key Considerations:

¢ Specificity: To accurately measure NADPH in the presence of NADH, the enzyme Glucose-6-
Phosphate Dehydrogenase (G6PD) is used. This enzyme is specific for NADP+ and will not react
with NAD+ [6].

o Sample Handling: Rapid processing and correct acid/alkali treatment are critical, as the oxidized and
reduced forms of pyridine nucleotides have different stabilities under these conditions [6].

Practical Insights for Researchers

e Hygroscopic Nature: The salt is hygroscopic. Always store it in a desiccator at -20°C and allow the
vial to reach room temperature before opening to prevent moisture absorption [2].

¢ Solution Preparation: For a stable stock solution, use pure water and consider sonication to aid
dissolution. Aliquot immediately to avoid repeated freeze-thaw cycles [1] [8].

e Cancer Research Angle: Exploring inhibitors of NADPH-producing enzymes or inducers of oxidative
stress is a promising strategy in cancer therapeutics, targeting the metabolic vulnerability of cancer
cells [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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